![molecular formula C21H24IN5O2S B2419309 N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-iodobenzenesulfonamide CAS No. 923194-93-8](/img/structure/B2419309.png)
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-iodobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-iodobenzenesulfonamide is a useful research compound. Its molecular formula is C21H24IN5O2S and its molecular weight is 537.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Fragmentation Studies
- Research by Erkin et al. (2015) focused on synthesizing a number of 4-aryloxy-6-methylpyrimidin-2-amines, which includes compounds similar to the one . They studied the fragmentation pathways under positive electrospray ionization.
Synthesis and Characterization for Binding Studies
- Hasan et al. (2003) detailed the synthesis of bifunctional oligo-α-aminopyridine ligands Hasan et al. (2003), which are structurally related and used for constructing metal complexes, potentially useful in understanding the binding properties of similar compounds.
Antibacterial and Anti-Enzymatic Potential
- The work by Abbasi et al. (2015) focused on synthesizing N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides and testing their antibacterial and anti-enzymatic potential. This is relevant for understanding the applications of similar sulfonamide compounds in antibacterial research.
Antihypertensive α-Blocking Agents
- A study by Abdel-Wahab et al. (2008) synthesized derivatives related to the compound of interest and evaluated them for antihypertensive α-blocking activity, demonstrating potential medicinal applications.
Synthesis for Folic Reductase and Thymidylate Synthetase Inhibition
- Baker et al. (1964) explored the synthesis of compounds including a similar pyrimidine structure for inhibiting folic reductase and thymidylate synthetase Baker et al. (1964), which could be relevant for anti-cancer research.
Synthesis and Biological Evaluation
- The study by Yuan et al. (2011) involved synthesizing N-(pyrimidin-5-yl)-N′-phenylureas, including compounds structurally similar, and assessing their anti-tobacco mosaic virus (anti-TMV) activity, indicating potential in plant protection or antiviral research.
Chemiluminescence Detection in Analytical Chemistry
- Yoshida et al. (1990) described a method for detecting fluoropyrimidine compounds, related to the compound of interest, using chemiluminescence, which highlights its application in analytical chemistry for sensitive detection Yoshida et al. (1990).
Properties
IUPAC Name |
N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-4-iodobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24IN5O2S/c1-4-27(5-2)20-14-15(3)23-21(25-20)24-17-8-10-18(11-9-17)26-30(28,29)19-12-6-16(22)7-13-19/h6-14,26H,4-5H2,1-3H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLHHOHQAOIQRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24IN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.